Cas no 57246-63-6 (Thiazole, 5-butyl-4-ethyl-)

• Product Name: Thiazole, 5-butyl-4-ethyl-
• CAS No: 57246-63-6
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 1603468
• Update Time: 2024-08-30

Thiazole, 5-butyl-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-butyl-4-ethyl-

• Inchi： 1S/C9H15NS/c1-3-5-6-9-8(4-2)10-7-11-9/h7H,3-6H2,1-2H3
• InChI Key： KVROJLRQGAGSOL-UHFFFAOYSA-N
• SMILES： S1C(CCCC)=C(CC)N=C1

Computed Properties

• Exact Mass: 169.09265
• Monoisotopic Mass: 169.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 237.3±9.0 °C(Predicted)
• PSA: 12.89
• pka: 3.65±0.10(Predicted)